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Compound of Interest

Compound Name: Lauryldiethanolamine

Cat. No.: B073527

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemicals is paramount. This document provides critical safety and
logistical information for the use of Lauryldiethanolamine, outlining the necessary personal
protective equipment (PPE), handling protocols, and disposal procedures to ensure a safe
laboratory environment.

Chemical and Physical Properties

Lauryldiethanolamine is an organic compound with surfactant properties, commonly used in
various industrial and commercial applications.[1] Understanding its physical and chemical
characteristics is the first step in safe handling.

Property Value

Molecular Formula C16H35NO2[1][2][3][4]

Molecular Weight 273.45 g/mol [3][4]

Appearance Colorless to pale yellow clear liquid[5]
Freezing Point 13- 18 °C[5]

Boiling Point 195°C/3mmHg|[2]

Density 0.92 g/cm?3[2][6]

Solubility Soluble in water at low concentrations[1][7]
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Hazard Identification and Personal Protective
Equipment (PPE)

Lauryldiethanolamine poses several hazards that necessitate the use of appropriate PPE. It
is known to cause skin and eye irritation and can be harmful if swallowed.[6][8][9] It may also
cause an allergic skin reaction and is toxic to aquatic life with long-lasting effects.[3][8]

Hazard GHS Classification Recommended PPE

Protective gloves, Protective

Skin Corrosion/Irritation Category 1B / Category 2[6][8] ]
Sui

Safety glasses with side
Serious Eye Damage/Irritation Category 1 / Category 2[6][8] shields (or goggles), Face-
shield[9][10]

Use in a well-ventilated area. If

) o May cause respiratory risk of overexposure exists,

Respiratory Irritation . )

irritation[8] wear an approved respirator.
[8]
Acute Oral Toxicity Harmful if swallowed[8] N/A
) o May cause an allergic skin )

Skin Sensitization ] Protective gloves[9]
reaction[3][8]
Very toxic to aquatic life with Avoid release to the

Aquatic Hazard ) )
long lasting effects[3][8] environment[8]

General PPE Recommendations:

» Gloves: Chemical-resistant gloves are mandatory.[9]

o Eye Protection: Safety glasses or goggles are essential to prevent eye contact.[9] A face
shield may be required where there is a risk of splashing.[11]

o Body Protection: A lab coat or protective suit should be worn.[9]
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e Respiratory Protection: Ensure adequate ventilation.[9] If ventilation is insufficient, a NIOSH-
approved respirator should be used.[8][11]

Experimental Workflow for Handling
Lauryldiethanolamine

The following diagram outlines the standard operating procedure for safely handling
Lauryldiethanolamine in a laboratory setting.
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Preparation

l

Don Personal Protective Equipment (PPE)
- Gloves
- Eye Protection
- Lab Coat

l

Handling in a Well-Ventilated Area
(e.g., Fume Hood)

:

Dispensing and Use

:

Decontamination of Work Area and Equipment

:

Proper Waste Disposal

:

Removal and Disposal of PPE

:

Hand Washing

Click to download full resolution via product page

Safe Handling Workflow for Lauryldiethanolamine

Spill and Emergency Procedures
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In the event of a spill or accidental exposure, immediate and appropriate action is crucial.
Spill Response:

o Evacuate: Clear the area of all personnel.

e Ventilate: Ensure the area is well-ventilated.

o Contain: Use an inert absorbent material like sand or earth to contain the spill.[8]

o Collect: Carefully collect the absorbed material into a suitable, labeled container for waste
disposal.[8]

o Decontaminate: Clean the spill area thoroughly.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][9]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[8][9] Seek medical attention if irritation develops.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water.[5] Seek immediate medical
attention.[9]

The following decision tree illustrates the appropriate response to an accidental exposure.
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Accidental Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion
Immediately flush with water for 15 mins Remove contaminated clothing Move to fresh air Rinse mouth with water
Remove contact lenses Wash skin with soap and water Provide respiratory support if needed Do NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Emergency Response for Accidental Exposure

Storage and Disposal

Storage:

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents and acids.[12]

o Keep containers tightly closed when not in use.[8]
e Protect from moisture.[8]
Disposal:

» Disposal of Lauryldiethanolamine must be in accordance with local, state, and federal
regulations.[10]

e Do not dispose of it with household garbage or allow it to reach the sewage system.[6]
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e Consult with a licensed professional waste disposal service to ensure proper disposal.[3]
Contaminated packaging should be treated as the chemical itself and disposed of
accordingly.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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